Cas no 20633-12-9 (n-Heptyl nitrate)

n-Heptyl nitrate structure
n-Heptyl nitrate structure
Product Name:n-Heptyl nitrate
CAS No:20633-12-9
MF:C7H15NO3
MW:161.198902368546
CID:910162
PubChem ID:537248
Update Time:2025-04-19

n-Heptyl nitrate Chemical and Physical Properties

Names and Identifiers

    • n-Heptyl nitrate
    • Heptyl nitrate
    • Nitric acid, heptyl ester
    • DTXSID90942829
    • STL453748
    • 20633-12-9
    • JYMDZTRYDIQILZ-UHFFFAOYSA-N
    • AKOS040767356
    • Heptyl nitrate #
    • SCHEMBL326031
    • Inchi: 1S/C7H15NO3/c1-2-3-4-5-6-7-11-8(9)10/h2-7H2,1H3
    • InChI Key: JYMDZTRYDIQILZ-UHFFFAOYSA-N
    • SMILES: O(CCCCCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 161.10525
  • Monoisotopic Mass: 161.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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